![molecular formula C10H11NO4 B7797202 1-(4-Hydroxy-3-methoxyphenyl)-2-nitropropene](/img/structure/B7797202.png)
1-(4-Hydroxy-3-methoxyphenyl)-2-nitropropene
Overview
Description
1-(4-Hydroxy-3-methoxyphenyl)-2-nitropropene is a useful research compound. Its molecular formula is C10H11NO4 and its molecular weight is 209.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Molecular Structure Analysis : A study by Boys, Manríquez, and Cassels (1993) focused on the molecular structure of a similar molecule, (E)-1-(4-Methoxyphenyl)-2-Nitropropene, highlighting its non-planarity and the torsion angles between different groups within the molecule. This research aids in understanding the physical and chemical properties of such compounds (Boys, Manríquez, & Cassels, 1993).
Chemical Synthesis and Characterization : Khalid et al. (2020) synthesized various functionalized unsymmetrical mono-carbonyl curcuminoids, including derivatives similar to 1-(4-Hydroxy-3-methoxyphenyl)-2-nitropropene. Their study provided insights into the spectroscopic characterization and theoretical analysis of these compounds, including their nonlinear optical properties and molecular stability (Khalid et al., 2020).
Synthesis of Related Compounds : The synthesis of related compounds, such as 1-(2-furyl)-2-nitropropen-3-ones, has been investigated, highlighting the methods and reactions involved in creating similar nitropropene derivatives (Sitkin, Klimenko, & Fridman, 1977). This research can provide a framework for synthesizing and understanding the behavior of similar compounds (Sitkin, Klimenko, & Fridman, 1977).
Antimicrobial Activity : Kodukulla et al. (1994) explored the antimicrobial activity of 1,3-diaryl-2-nitroprop-1-enes, compounds related to this compound. Their study demonstrated broad-spectrum antimicrobial activity against various bacteria and fungi, indicating potential applications in developing new antimicrobial agents (Kodukulla et al., 1994).
Cancer Research : Srivastava et al. (2017) synthesized a novel curcumin ester with a structure related to this compound and investigated its anti-hepatic cancer activity. The study involved spectroscopic characterization, theoretical calculations, and biological evaluations, providing insights into the potential use of such compounds in cancer research (Srivastava et al., 2017).
Antifungal Properties : Hanawa, Tahara, and Towers (2000) isolated nitro compounds from Lysichitum americanum leaves, including 2-(4-hydroxyphenyl)-1-nitroethane, which shares structural similarities with this compound. These compounds exhibited antifungal activities, suggesting potential applications in controlling fungal infections (Hanawa, Tahara, & Towers, 2000).
properties
IUPAC Name |
2-methoxy-4-[(E)-2-nitroprop-1-enyl]phenol | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO4/c1-7(11(13)14)5-8-3-4-9(12)10(6-8)15-2/h3-6,12H,1-2H3/b7-5+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDLWTEUMNRJFCS-FNORWQNLSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC(=C(C=C1)O)OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C1=CC(=C(C=C1)O)OC)/[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.